Cas no 55921-65-8 (2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide)

• Product Name: 2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide
• CAS No: 55921-65-8
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• MDL: MFCD22041981
• CID: 366751
• PubChem ID: 15556995
• Update Time: 2025-05-20

2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,6-(1-pyrrolidinyl)-, 3-oxide
• 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide
• 3-oxy-6-pyrrolidin-1-yl-pyrimidine-2,4-diamine
• PYRROLIDINE DIAMINO PYRIMIDINE
• 6-(Pyrrolidin-1-yl)pyrimidine-2,4-diamine 3-oxide
• 6-pyrrolidino-2,4-diaminopyrimidine 3-oxide
• PYRROLIDINYL DIAMINOPYRIMIDINE OXIDE
• 2,4-Diamino-6-pyrrolidinopyrimidine 3-oxide
• 23GGI87A7F
• 2,4-Pyrimidinediamine, 6-(1-pyrrolidinyl)-, 3-oxide
• Triaminodil
• FCH3729742
• 6-(1-Pyrrolidinyl)-2,4-pyrimidinediamine 3-oxide
• DTXSID701021789
• Q4363471
• 55921-65-8
• SY260426
• 2,6-diamino-4-(pyrrolidin-1-yl)pyrimidine1-oxide
• SCHEMBL5309809
• BS-53285
• UNII-23GGI87A7F
• MFCD22041981
• N11402
• PYRROLIDINYL DIAMINOPYRIMIDINE OXIDE [INCI]
• 3-hydroxy-2-imino-6-pyrrolidin-1-ylpyrimidin-4-amine
• 2,6-Diamino-4-(1-pyrrolidinyl)pyrimidine 1-Oxide
• 2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide

• MDL： MFCD22041981
• Inchi： 1S/C8H13N5O/c9-6-5-7(11-8(10)13(6)14)12-3-1-2-4-12/h5,10,14H,1-4,9H2
• InChI Key： JOITXEDSRYVTLJ-UHFFFAOYSA-N
• SMILES： ON1C(=N)N=C(C=C1N)N1CCCC1

Computed Properties

• Exact Mass: 195.11219
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88.9

Experimental Properties

• Density: 1.60
• Melting Point: 278 ºC (dec.)
• Boiling Point: 549.28 °C at 760 mmHg
• Flash Point: 285.995 °C
• Refractive Index: 1.759
• PSA: 95.11
• LogP: 1.50210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide

2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide: A Comprehensive Overview

2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide, identified by the CAS number 55921-65-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, catalysis, and advanced materials. Recent studies have shed light on its synthesis, characterization, and functionalization, making it a subject of extensive research.

The molecular structure of 2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide is characterized by a pyrimidine ring system with amino groups at positions 2 and 6, and a pyrrolidinyl group at position 4. The presence of these functional groups imparts the compound with versatile reactivity and selectivity. Researchers have explored the influence of these substituents on the electronic properties of the molecule, revealing its potential as a building block for more complex structures.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide. By employing novel catalysts and optimized reaction conditions, chemists have achieved higher yields and improved purity levels. These developments are crucial for scaling up production to meet the demands of various industrial applications.

The compound's application in drug discovery has been a focal point of recent research. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a promising candidate for designing bioactive molecules. Studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways, highlighting its role in therapeutic development.

In addition to its biological applications, 2,6-Diamino-4-(pyrrolidin-1-yl)pyrimidine 1-oxide has shown promise in materials science. Its incorporation into polymer frameworks has led to materials with enhanced mechanical properties and thermal stability. Researchers are exploring its use in creating advanced composites for aerospace and automotive industries.

The environmental impact of synthesizing and using this compound has also been a topic of interest. Efforts are underway to develop eco-friendly synthesis routes that minimize waste and energy consumption. These sustainable practices align with global initiatives to promote green chemistry.

In conclusion, 2,6-Diamino-4-(pyrrolidin-1-yli) pyrimidine 1 oxide, CAS No: 55921–65–8, stands as a testament to the ingenuity of modern chemical research. Its versatile structure, coupled with ongoing advancements in synthesis and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new possibilities for this compound, its impact on science and industry is expected to grow significantly.